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Compound of Interest

Compound Name:
1-Aminohydantoin-d2

hydrochloride

Cat. No.: B3319906 Get Quote

For researchers, scientists, and professionals in drug development, the acquisition of specific

isotopically labeled compounds is a critical step in advancing their studies. This technical guide

addresses the commercial availability of 1-Aminohydantoin-d2 hydrochloride, providing a

detailed overview for its sourcing and, in its absence, a comprehensive profile of its non-

deuterated analog, 1-Aminohydantoin hydrochloride.

Executive Summary
Direct commercial suppliers of 1-Aminohydantoin-d2 hydrochloride as a stock item were not

identified through extensive searches. This indicates that the deuterated form is likely a

specialized compound requiring custom synthesis. This guide, therefore, provides two key

sections: a list of potential custom synthesis providers for 1-Aminohydantoin-d2
hydrochloride and an in-depth technical profile of the readily available non-deuterated form, 1-

Aminohydantoin hydrochloride (CAS No: 2827-56-7), to serve as a foundational reference.

Custom Synthesis of 1-Aminohydantoin-d2
Hydrochloride
Given that 1-Aminohydantoin-d2 hydrochloride is not a standard catalog product,

researchers will need to engage with companies specializing in the custom synthesis of

isotopically labeled compounds. These companies possess the expertise in deuterium labeling

to produce the desired molecule.
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Potential Custom Synthesis Providers:

MedChemExpress (MCE): Offers custom synthesis of stable isotope-labeled compounds,

including those with Deuterium (2H, D).[1]

ResolveMass Laboratories Inc.: Specializes in the custom synthesis of deuterated chemicals

for various research applications.[2]

Alfa Chemistry: Provides custom synthesis of deuterated compounds, catering to the

demands of drug discovery and development.[3]

Pharmaffiliates: Offers custom synthesis of deuterated compounds for NMR studies, drug

metabolism, and bioanalysis.[4]

The general workflow for custom synthesis involves initial consultation and a feasibility study,

followed by synthetic route design, pilot-scale production, and analytical verification to ensure

purity and isotopic enrichment.[2]

Technical Profile: 1-Aminohydantoin Hydrochloride
(CAS No: 2827-56-7)
As a primary reference for researchers, this section details the properties, suppliers, and

applications of the non-deuterated analog, 1-Aminohydantoin hydrochloride.

Chemical and Physical Properties
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Property Value Source(s)

CAS Number 2827-56-7 [5]

Molecular Formula C3H5N3O2・HCl [5]

Molecular Weight 151.55 g/mol [5][6]

Alternate Names
1-aminoimidazolidine-2,4-

dione hydrochloride
[5]

Appearance
White to off-white crystalline

powder
[7]

Purity ≥98% [5]

Melting Point 201-205 °C

Solubility Soluble in water [7]

Commercial Suppliers
A number of chemical suppliers offer 1-Aminohydantoin hydrochloride. The following table

summarizes some of these suppliers. Researchers are advised to contact the suppliers directly

for current pricing and availability.

Supplier Purity Available Quantities

Sigma-Aldrich 98% 25 g

Santa Cruz Biotechnology ≥98% Contact for details

Thermo Scientific Chemicals 98% 5 g

MedChemExpress >98% Contact for details

Selleck Chemicals 98% Contact for details

Biosynth Contact for details Contact for details

Chem-Impex ≥ 98% Contact for details

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.scbt.com/p/1-amino-hydantoin-hydrochloride-2827-56-7
https://www.scbt.com/p/1-amino-hydantoin-hydrochloride-2827-56-7
https://www.scbt.com/p/1-amino-hydantoin-hydrochloride-2827-56-7
https://www.biosynth.com/p/FA05418/2827-56-7-1-aminohydantoin-hydrochloride
https://www.scbt.com/p/1-amino-hydantoin-hydrochloride-2827-56-7
https://cymitquimica.com/cas/2827-56-7/?items=100
https://www.scbt.com/p/1-amino-hydantoin-hydrochloride-2827-56-7
https://cymitquimica.com/cas/2827-56-7/?items=100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3319906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1-Aminohydantoin Hydrochloride
The synthesis of 1-Aminohydantoin and its derivatives has been described in the scientific

literature. One common method involves the condensation of semicarbazones with ethyl

monochloroacetate in the presence of a sodium alkoxide in dry ethanol.[8] Another patented

method describes its preparation from 2-semicarbazidoacetic acid.[9] These synthetic routes

can potentially be adapted for the introduction of deuterium labels by using deuterated starting

materials.

Biological Significance and Applications
1-Aminohydantoin is a major metabolite of the antibiotic nitrofurantoin and is used as a marker

for determining the residue of this veterinary drug in animal tissues such as meat and milk.[10]

Its detection often involves release from tissue proteins under acidic conditions, followed by

derivatization.[10]

Beyond its role as a metabolite, 1-Aminohydantoin hydrochloride serves as a versatile

intermediate in the synthesis of various pharmaceuticals.[6][11] It is a key building block in

medicinal chemistry for developing compounds with potential antimicrobial and antitumor

properties.[7]

Experimental Protocols and Visualizations
Experimental Workflow: Detection of 1-Aminohydantoin
in Tissue Samples
The following diagram illustrates a typical workflow for the detection of 1-Aminohydantoin

(AHD), the metabolite of nitrofurantoin, in animal tissue samples. This process is crucial for

food safety monitoring.
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Detection workflow for 1-Aminohydantoin in tissues.

This workflow highlights the key steps from sample preparation to final analysis. The initial acid

hydrolysis is critical to release the protein-bound 1-Aminohydantoin, which is then derivatized

to enhance its detectability by LC-MS/MS.[10]
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Signaling Pathway Involvement
Currently, there is limited direct evidence of 1-Aminohydantoin hydrochloride being involved in

specific signaling pathways beyond its role as a metabolite of nitrofurantoin. Research has

shown that it may be associated with inhibiting oxidative DNA damage.[6] Further investigation

is required to elucidate any direct interactions with cellular signaling cascades.

This technical guide provides a starting point for researchers interested in utilizing 1-
Aminohydantoin-d2 hydrochloride. While direct commercial availability is limited, custom

synthesis remains a viable option. The detailed information on the non-deuterated analog

serves as a valuable resource for planning and executing research in drug development and

analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Sourcing of 1-Aminohydantoin-d2
Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319906#commercially-available-1-aminohydantoin-
d2-hydrochloride-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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